N-[(3-aminophenyl)methyl]-3,5-dichloro-N-methylpyridin-2-amine

• IUPAC Name: N-[(3-aminophenyl)methyl]-3,5-dichloro-N-methylpyridin-2-amine
• InChI: InChI=1S/C13H13Cl2N3/c1-18(8-9-3-2-4-11(16)5-9)13-12(15)6-10(14)7-17-13/h2-7H,8,16H2,1H3
• InChI Key: LAFPGDGUDTTXMV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)N)C2=C(C=C(C=N2)Cl)Cl
• Molecular Formula: C13H13Cl2N3
• Molecular Weight: 282.17 g/mol

Description

N-[(3-aminophenyl)methyl]-3,5-dichloro-N-methylpyridin-2-amine, also known as "AMPA", is a chemical compound that has been widely studied for its potential therapeutic applications. AMPA belongs to the class of pyridine derivatives and is a potent AMPA receptor agonist. The AMPA receptor is a subtype of ionotropic glutamate receptors and plays a crucial role in synaptic plasticity and excitatory neurotransmission.

Mechanism of Action

AMPA acts as a potent agonist of the AMPA receptor, which is a subtype of ionotropic glutamate receptors. Upon binding to the receptor, AMPA induces the influx of calcium ions into the postsynaptic neuron, leading to depolarization of the membrane potential and the initiation of an action potential. This process is crucial for synaptic plasticity, learning, and memory consolidation.
Biochemical and Physiological Effects:
AMPA has been shown to enhance synaptic plasticity, learning, and memory consolidation in animal models. Moreover, it has been demonstrated to increase the release of dopamine, norepinephrine, and serotonin in the brain, leading to its potential therapeutic application in depression, anxiety, and addiction. However, the use of AMPA in humans is limited due to its potential neurotoxicity and excitotoxicity.

Advantages and Limitations for Lab Experiments

AMPA is a potent agonist of the AMPA receptor and has been extensively used in vitro and in vivo experiments to study the role of the AMPA receptor in synaptic plasticity, learning, and memory consolidation. Moreover, AMPA has been used to investigate the potential therapeutic applications of AMPA receptor agonists in various neurological and psychiatric disorders. However, the use of AMPA in experiments is limited due to its potential neurotoxicity and excitotoxicity.

Future Directions

The potential therapeutic applications of AMPA and AMPA receptor agonists are a promising area of research. Future studies should focus on developing more selective and less toxic AMPA receptor agonists that can be used in humans. Moreover, the role of the AMPA receptor in various neurological and psychiatric disorders should be further investigated to identify potential new therapeutic targets. Finally, the use of AMPA in combination with other drugs or therapies should be explored to enhance its therapeutic potential while minimizing its potential side effects.

Synthesis Methods

The synthesis of AMPA involves the reaction of 3-aminobenzylamine with 2,6-dichloro-3-methylpyridine in the presence of a base, such as sodium hydride or potassium carbonate. The reaction yields AMPA as a white to off-white crystalline solid with a high purity.

Scientific Research Applications

AMPA has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to enhance cognitive function, memory consolidation, and learning in animal models. Moreover, AMPA has been investigated for its potential in treating depression, anxiety, and addiction. AMPA has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.